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Abstract
Lanthanum decanoate (CAS No. 62654-13-1) is a lanthanum salt of decanoic acid, belonging

to the family of metal carboxylates. While specific research on lanthanum decanoate is

limited, this guide provides a comprehensive overview of its expected chemical and physical

properties, potential synthesis methods, and possible biological activities, drawing parallels

from research on other lanthanide decanoates and the known effects of lanthanum ions. This

document aims to serve as a foundational resource for researchers and professionals in drug

development and materials science, highlighting areas for future investigation.

Chemical and Physical Properties
Lanthanum decanoate is an inorganic compound with the chemical formula C₃₀H₅₇LaO₆ and

a molecular weight of 652.68 g/mol .[1][2][3] It is also known by synonyms such as

Lanthanum(3+) decanoate, Tri(decanoic acid)lanthanum salt, and Trisdecanoic acid lanthanum

salt.[3]

Table 1: Physicochemical Properties of Lanthanum Decanoate
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Property Value Reference(s)

CAS Number 62654-13-1 [1][2][3]

Molecular Formula C₃₀H₅₇LaO₆ [1][3]

Molecular Weight 652.68 g/mol [1][3]

Synonyms

Lanthanum(3+) decanoate,

Tri(decanoic acid)lanthanum

salt, Trisdecanoic acid

lanthanum salt

[3]

Appearance Expected to be a white solid. General knowledge

Solubility

Expected to have low solubility

in water and higher solubility in

nonpolar organic solvents.

General knowledge

Melting Point

Data not available for

lanthanum decanoate. Related

lanthanide decanoates exhibit

liquid crystalline phase

transitions at elevated

temperatures.[4][5]

[4][5]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of lanthanum decanoate is

not readily available in the published literature, a general and effective method can be

extrapolated from the synthesis of other lanthanide decanoate nanoparticles. A microwave-

assisted synthesis is a facile and rapid method for producing such materials.[4][5]

Experimental Protocol: Microwave-Assisted Synthesis
of Lanthanum Decanoate Nanoparticles
This protocol is adapted from the synthesis of other lanthanide decanoate nanoparticles and is

expected to be applicable to lanthanum decanoate.[4][5]

Materials:
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Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

Decanoic acid (C₁₀H₂₀O₂)

Ethanol (95%)

Deionized water

Equipment:

Microwave reactor

Reaction vessel (e.g., 50 mL glass vial with a stir bar)

Centrifuge

Freeze-dryer or vacuum oven

Procedure:

In a 50 mL reaction vial, dissolve 1 mmol of lanthanum(III) nitrate hexahydrate in a mixture of

10 mL of ethanol and 5 mL of deionized water.

Add 3 mmol of decanoic acid to the solution.

Seal the vial and place it in the microwave reactor.

Heat the reaction mixture to 120°C and hold for 15 minutes with constant stirring.

After the reaction is complete, allow the mixture to cool to room temperature.

Collect the resulting white precipitate by centrifugation at 8000 rpm for 10 minutes.

Wash the precipitate three times with ethanol to remove any unreacted starting materials.

Dry the final product under vacuum or by freeze-drying to obtain lanthanum decanoate
nanoparticles.
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Characterization Methods
Table 2: Characterization Techniques for Lanthanum Decanoate
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Technique Expected Observations Reference(s)

Transmission Electron

Microscopy (TEM)

Nanoparticles with a spherical

morphology, with sizes

potentially under 100 nm.[4][5]

[4][5]

Differential Scanning

Calorimetry (DSC)

Expected to show phase

transitions corresponding to

liquid crystalline phases. Bulk

lanthanide decanoates may

not show liquid crystalline

behavior, but nanoscale

versions do.[4][5]

[4][5]

Powder X-ray Diffraction

(PXRD)

A lamellar structure is

expected, consisting of

inorganic lanthanum ion layers

separated by a bilayer of

decanoate anions.[4][5]

[4][5]

Fourier-Transform Infrared

(FT-IR) Spectroscopy

Strong bands in the 1600-3000

cm⁻¹ range corresponding to

symmetric and asymmetric

stretching modes of methyl

and methylene groups. The

absence of a strong band

around 1700 cm⁻¹

(characteristic of the carboxylic

acid C=O stretch) and the

presence of two strong peaks

around 1520-1550 cm⁻¹ and

1410-1420 cm⁻¹ indicate the

formation of the carboxylate

salt with a chelating bidentate

coordination to the lanthanum

ion.[6]

[6]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H and ¹³C NMR would confirm

the presence of the decanoate

alkyl chain. Due to the

[7]
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quadrupolar nature of the

lanthanum nucleus, signals

from the carboxylate group

might be broad.[7]

Potential Biological Activity and Signaling Pathways
Specific studies on the biological activity of lanthanum decanoate are lacking. However, the

known effects of lanthanum ions (La³⁺) on cellular systems provide a basis for predicting its

potential biological impact. Lanthanum is known to act as a calcium antagonist and can

interfere with various calcium-dependent cellular processes.[8]

General Toxicity of Lanthanum
Exposure to lanthanum salts has been associated with neurotoxicity.[9] The proposed

mechanisms for this toxicity include:

Activation of Apoptosis and Autophagy: Lanthanum can trigger programmed cell death

pathways.[9]

Oxidative Stress: It can lead to an increase in reactive oxygen species (ROS) and disrupt

antioxidant defenses.[9]

Mitochondrial Dysfunction: Lanthanum can impair mitochondrial function, a key aspect of

cellular health.[9]

Inflammatory Pathways: Lanthanum exposure can activate inflammatory responses within

cells.[9]

It is important to note that the toxicity of lanthanum compounds can be size-dependent, with

nanoparticles sometimes exhibiting greater toxicity than micro-sized particles.[10]

Potential Signaling Pathways
Lanthanum ions have been shown to influence intracellular signaling cascades, notably the

extracellular signal-regulated kinase (ERK) pathway. La³⁺ can induce ERK phosphorylation

through mechanisms that may be distinct from those of calcium, suggesting a unique
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interaction with cellular sensing mechanisms.[11] The decanoate moiety could potentially

influence the cellular uptake and distribution of lanthanum, possibly leading to different

biological effects compared to more common lanthanum salts like lanthanum chloride or nitrate.

Visualizations
Experimental Workflow

Synthesis Purification
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Dissolve La(NO₃)₃·6H₂O
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Caption: Microwave-assisted synthesis workflow for lanthanum decanoate nanoparticles.

Generalized Signaling Pathway
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Cellular Effects
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Caption: Potential cellular signaling effects of lanthanum ions.

Applications and Future Directions
While specific applications for lanthanum decanoate are not well-documented, its properties

suggest several areas of potential interest:
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Drug Delivery: The long alkyl chains of the decanoate moiety could be exploited for the

formulation of lipid-based drug delivery systems or as a means to achieve sustained release

of lanthanum ions.[12][13]

Liquid Crystals: The liquid crystalline properties of lanthanide decanoates at the nanoscale

open up possibilities for applications in optical and electronic materials.[4][5][14]

Catalysis: Lanthanum-containing materials are known to have catalytic activity, and

lanthanum decanoate could be explored as a catalyst or catalyst precursor.

Future research should focus on the detailed synthesis and characterization of lanthanum
decanoate to establish a complete physicochemical profile. Furthermore, in-depth biological

studies are needed to understand its specific toxicological profile and to explore any potential

therapeutic applications, particularly in relation to its effects on calcium signaling and other

cellular pathways.

Conclusion
Lanthanum decanoate is a compound with potential for applications in materials science and

biomedicine. Although specific data is currently scarce, this guide provides a framework for

understanding its expected properties and for guiding future research. The synthesis,

characterization, and biological evaluation of this compound are promising avenues for

scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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